N-ethyl-6-((tetrahydro-2H-pyran-4-yl)oxy)-N-(o-tolyl)nicotinamide

• IUPAC Name: N-ethyl-N-(2-methylphenyl)-6-(oxan-4-yloxy)pyridine-3-carboxamide
• InChI: InChI=1S/C20H24N2O3/c1-3-22(18-7-5-4-6-15(18)2)20(23)16-8-9-19(21-14-16)25-17-10-12-24-13-11-17/h4-9,14,17H,3,10-13H2,1-2H3
• InChI Key: XAXSAQWZRMLTIG-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1C)C(=O)C2=CN=C(C=C2)OC3CCOCC3
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol

Description

N-ethyl-6-((tetrahydro-2H-pyran-4-yl)oxy)-N-(o-tolyl)nicotinamide, also known as TPN171, is a small molecule drug that has been synthesized and studied for its potential use in treating various diseases.

Scientific Research Applications

Kinetics and Inhibition of Enzymatic Activity

One study focused on the kinetics and inhibition of nicotinamidase from Mycobacterium tuberculosis, which is involved in the NAD+ salvage pathway. Although this research does not directly mention "N-ethyl-6-((tetrahydro-2H-pyran-4-yl)oxy)-N-(o-tolyl)nicotinamide," it discusses the broader context of nicotinamide analogs and their role in inhibiting enzymes essential for bacterial survival, highlighting the potential for therapeutic applications against tuberculosis (Seiner, Hegde, & Blanchard, 2010).

Crystal Structure and Drug Design

Research on cocrystals involving nicotinamide and pyrazinamide with dihydroxybenzoic acids provides insights into molecular recognition patterns and lattice energy features, which are crucial for drug design and development. This study underscores the importance of understanding the intermolecular interactions and basic character of proton acceptors in pharmaceutical compounds, which can influence the design of more effective drugs (Jarzembska et al., 2017).

Attractant for Agricultural Pests

Ethyl nicotinate, a related compound, demonstrated significant attractiveness to Thrips obscuratus in peaches and apricots, suggesting its potential application as an eco-friendly pest management strategy. This research highlights the application of nicotinamide derivatives in agriculture for pest control, improving crop protection without resorting to harmful chemicals (Penman et al., 1982).

Fluorescent Analog for Biochemical Studies

The development of a fluorescent analog of nicotinamide adenine dinucleotide opens new avenues for studying enzyme-catalyzed reactions. This analog allows for the observation of enzymatic activities with greater precision, facilitating the exploration of biochemical pathways and the development of diagnostic tools (Barrio, Secrist, & Leonard, 1972).

Corrosion Inhibition

Pyranpyrazole derivatives, including ethyl variants, have been studied for their corrosion inhibition properties on mild steel, indicating their potential use in industrial applications to prevent material degradation. This research demonstrates the broader applicability of nicotinamide derivatives beyond biological systems, extending to materials science and engineering (Dohare et al., 2017).